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Compound of Interest

Compound Name: Octadecyl acrylate

Cat. No.: B107427

Stearyl Acrylate: A Comprehensive Technical Guide

Introduction

Stearyl acrylate (SA), also known as octadecyl acrylate, is an organic compound classified as
a long-chain alkyl acrylate ester.[1] Its chemical structure consists of a C18 stearyl group
attached to an acrylate moiety. This monofunctional monomer is characterized by the high
reactivity typical of acrylates combined with a long, hydrophobic alkyl chain.[2][3] These
features impart desirable properties such as hydrophobicity, flexibility, low shrinkage, and
weatherability to the polymers it forms.[2][3] Stearyl acrylate is a versatile feedstock for
chemical syntheses, readily undergoing addition reactions and forming both homopolymers
and copolymers.[3] It is widely used in the formulation of coatings, adhesives, sealants,
lubricants, and textiles.[4][5] For researchers and professionals in drug development, its
biocompatibility and ability to form hydrophobic, lubricating polymers make it a valuable
component in creating advanced drug delivery systems.[6]

Physical Properties

Stearyl acrylate is a colorless to pale yellow liquid or waxy solid at room temperature,
possessing a mild, characteristic ester or acrylic-like odor.[2][4][6] It solidifies into white crystals
at lower temperatures.[4] Its physical state is dependent on purity and ambient temperature.

Table 1: Physical Properties of Stearyl Acrylate
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Property Value Source(s)

Molecular Formula C21H4002 41071

Molecular Weight 324.5 to 324.6 g/mol [21[4]1[71[8]
Colorless to pale yellow liquid

Appearance ] [41[6]
or waxy solid

) Solid, liquid, paste, or waxy

Physical Form _ [21[81[e1
solid

Odor Mild, specific, acrylic-like [2][6]19]

Density 0.868 - 0.904 g/cm? at 20°C [21[41[61[9]

Melting/Freezing Point 20°C to 34°C [21[4181[9]

- ) ~400.2°C at 760 mmHg; 160°C

Boiling Point [2][41[8]
at 3 hPa

Flash Point 153.1°C to 190°C [41[8]
1.29E-06 mmHg to 4.13E-06

Vapor Pressure [21[4119]
hPa at 20-25°C

Refractive Index 1.452 [4]
Insoluble in water; Soluble in

Solubility organic solvents (alcohols, [41[6][10]

toluene, acetone, hexane)

Glass Transition Temp. (Tg)

-58 °C (homopolymer)

[2](3]

Chemical Properties

Stearyl acrylate is primarily used as a monomer for polymerization.[4] It can be copolymerized

with a wide range of other monomers, including (meth)acrylic acid and its salts, amides, and

esters, as well as methacrylates, acrylonitrile, maleic acid esters, vinyl acetate, vinyl chloride,

vinylidene chloride, styrene, and butadiene.[2][8] This versatility allows for the synthesis of

copolymers with tailored properties.[4]
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Table 2: Chemical Specifications of Stearyl Acrylate

Property Value Source(s)
Purity (Assay) >92% to >98% [21[3][6]
Acid Value <1.0 mg KOH/g [6]

Water Content <0.1% to <0.5% [21[3][6]
Inhibitor (MEHQ) 175 + 25 ppm [2][3][8]

Reactivity and Stability

As an acrylate, SA readily undergoes free-radical polymerization.[4] To prevent premature
polymerization during storage, it is stabilized with an inhibitor, typically hydroquinone
monomethyl ether (MEHQ).[2][8] The presence of dissolved oxygen is crucial for the stabilizer
to function effectively; therefore, stearyl acrylate must always be stored under air and never
under inert gases.[2][3][8]

It is a flammable liquid and should be kept away from high temperatures, open flames, and
oxidizing agents.[4] The recommended maximum storage temperature is 35°C, under which a
storage stability of one year can be expected.[2][3][8] If the product crystallizes, it can be
melted by heating up to 60°C for no more than five days to avoid degradation.[2][3][8]

Synthesis and Characterization
Synthesis

The most common method for preparing stearyl acrylate is the esterification reaction between
acrylic acid and octadecanol (stearyl alcohol).[4] This reaction is typically conducted in the
presence of an acid or esterification catalyst.[4]
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Caption: Synthesis of Stearyl Acrylate via Esterification.

Experimental Protocols

The characterization of stearyl acrylate involves a combination of spectroscopic,
chromatographic, and thermal analysis techniques to confirm its structure, purity, and thermal
properties.

Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy are
used for structural confirmation.[11]

¢ Protocol for tH NMR Spectroscopy:

o Dissolve 5-10 mg of the stearyl acrylate sample in approximately 0.7 mL of a deuterated
solvent (e.g., CDCIs) within an NMR tube.

o Add a small amount of tetramethylsilane (TMS) as an internal standard.
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o Acquire the *H NMR spectrum using a standard NMR spectrometer.

o Expected Signals: The spectrum will show characteristic peaks for the vinyl protons of the
acrylate group (typically between 5.8 and 6.4 ppm), the methylene protons adjacent to the
ester oxygen (~4.1 ppm), a triplet for the terminal methyl group of the stearyl chain (~0.88
ppm), and a large signal complex for the numerous methylene groups of the alkyl chain
(~1.25 ppm).

e Protocol for FT-IR Spectroscopy:

o Place a small drop of liquid stearyl acrylate (if melted) or a small amount of solid sample
onto the crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

o Record the spectrum, typically over a range of 4000 to 400 cm~—1.

o Expected Signals: The IR spectrum will be dominated by a strong carbonyl (C=0)
stretching peak around 1720-1730 cm~1, C-O stretching peaks between 1100-1300 cm™1,
and strong C-H stretching peaks from the alkyl chain just below 3000 cm~1.[12]

Purity is typically determined by gas chromatography.[3][6]

» Protocol for Gas Chromatography:

o Prepare a dilute solution of stearyl acrylate in a suitable volatile solvent (e.g., acetone,
hexane).

o Inject a small volume (e.g., 1 pL) of the solution into a gas chromatograph equipped with a
Flame lonization Detector (FID).

o Use a suitable capillary column (e.g., a non-polar or medium-polarity column).

o Run a temperature program that allows for the separation of the main component from any
impurities or residual reactants.

o Calculate the purity based on the relative peak areas in the resulting chromatogram.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to
determine thermal transitions and stability.[11][13]
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» Protocol for Differential Scanning Calorimetry (DSC):

(¢]

Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and seal it.
o Place the sample pan and an empty reference pan into the DSC cell.

o Heat and cool the sample under a nitrogen atmosphere at a controlled rate (e.g., 5-10
°C/min) over a temperature range that encompasses the expected melting and
crystallization events (e.g., 0°C to 60°C).[11][14]

o The resulting thermogram will show an endothermic peak for melting and an exothermic
peak for crystallization, from which the melting point (Tm) and heat of fusion (AHf) can be
determined.[13]

e Protocol for Thermogravimetric Analysis (TGA):
o Place an accurately weighed sample (5-10 mg) into a TGA crucible.

o Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen or air atmosphere to
a high temperature (e.g., 600°C).[11]

o The TGA curve plots the percentage of weight loss versus temperature, indicating the
onset of thermal decomposition and the material's overall thermal stability.
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Caption: Experimental Workflow for Stearyl Acrylate Characterization.
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Safety and Hazards

Stearyl acrylate is classified as an irritant and may cause sensitization upon skin contact.[4][7]

It is also considered toxic to aquatic life with long-lasting effects.[4][15]

e GHS Hazard Classifications:

[¢]

Skin Irritation (Category 2): Causes skin irritation.[7][15][16]
Eye Irritation (Category 2): Causes serious eye irritation.[7][15][16]
Skin Sensitization (Category 1): May cause an allergic skin reaction.[7][15][16]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[7][15][16]

Hazardous to the Aquatic Environment (Chronic, Category 2): Toxic to aquatic life with
long-lasting effects.[4][15][16]

e Handling and Personal Protective Equipment (PPE):

Use only in well-ventilated areas and avoid breathing dust, fumes, or vapor.[4][16]
Wear protective gloves, clothing, and eye/face protection.[4][16]

Wash hands thoroughly after handling.[16]

Contaminated work clothing should not be allowed out of the workplace.[16]

In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.[4]

If skin irritation or rash occurs, get medical attention.[16]

Applications in Drug Development

While stearyl acrylate has broad industrial applications, its specific properties are highly

relevant to the field of drug development. The long C18 alkyl chain provides significant
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hydrophobicity, and its ability to be polymerized allows for the creation of novel biomaterials.

o Controlled-Release Formulations: Poly(stearyl acrylate) and its copolymers can be used to
create hydrophobic matrices or nanoparticles. These structures can encapsulate therapeutic
agents, protecting them from degradation and controlling their release rate, which is
particularly useful for sustained-release drug delivery systems.

» Surface Modification: The hydrophobic nature of stearyl acrylate can be used to modify the
surfaces of medical devices or drug carriers to improve biocompatibility or to control
interactions with biological environments.

o Formation of Smart Polymers: Copolymers of stearyl acrylate can exhibit temperature-
responsive behavior. For example, hydrogels containing poly(stearyl acrylate) can undergo a
hard-to-soft transition based on the crystalline-to-amorphous transition of the stearyl side
chains, making them candidates for thermosensitive shape-memory materials in biomedical
applications.[14]

o Excipients: Due to its film-forming properties, it can be used in topical formulations to help
maintain skin moisture.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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